SEC inhibitor KL-1

• Molecular Formula: C18H16ClNO4
• Molecular Weight: 345.8 g/mol
• InChI: InChI=1S/C18H16ClNO4/c1-11-6-7-13(19)9-15(11)20-18(23)17(22)10-16(21)12-4-3-5-14(8-12)24-2/h3-10,21H,1-2H3,(H,20,23)/b16-10+
• InChIKey: ARTVILCEXNCVIN-MHWRWJLKSA-N

KL-1: AFF4–P-TEFb Disruptor

SEC inhibitor KL-1 (CAS 900308-84-1) is a peptidomimetic lead compound that functions as a selective disruptor of the super elongation complex (SEC), a critical regulator of RNA polymerase II (Pol II)-driven transcriptional elongation [1]. Its primary mechanism involves disrupting the protein-protein interaction (PPI) between the SEC scaffolding protein AFF4 and the P-TEFb component cyclin T1 (CCNT1), which leads to impaired release of Pol II from promoter-proximal pause sites and a reduced average rate of processive transcription elongation [1]. KL-1 is structurally defined by the molecular formula C18H16ClNO4 with a molecular weight of 345.78 .

Selective SEC disruption probe
Targets AFF4–P-TEFb protein–protein interaction; does not inhibit CDK9 kinase activity.

PPI inhibitor mechanism
Disrupts scaffold integrity of the Super Elongation Complex for transcriptional elongation studies.

Transcription elongation research
Enables analysis of Pol II pause-release and SEC-dependent gene expression programs.

• [1] Liang K, et al. Targeting Processive Transcription Elongation via SEC Disruption for MYC-Induced Cancer Therapy. Cell. 2018;175(3):766-779.e17. View Source

KL-1 Advantages Over CDK9 Inhibitors

General transcription inhibitors, such as pan-CDK inhibitors (e.g., flavopiridol) or selective CDK9 inhibitors (e.g., NVP-2, LDC000067), primarily target the catalytic kinase activity of P-TEFb [1]. In contrast, SEC inhibitor KL-1 operates through a distinct, non-catalytic mechanism by physically disrupting the AFF4-P-TEFb interaction, a specific protein-protein interface critical for SEC complex assembly and processivity [2]. This mechanistic divergence is profound; while CDK9 inhibition broadly blocks P-TEFb-dependent phosphorylation of Pol II and other substrates, KL-1 selectively dismantles the SEC scaffold without directly inhibiting CDK9 kinase activity. Furthermore, BET bromodomain inhibitors (e.g., JQ1, I-BET151) act upstream by displacing SEC from chromatin at specific loci, whereas KL-1 targets the core machinery of the SEC itself [3]. Consequently, substituting KL-1 with a kinase inhibitor or a BET inhibitor will yield different and often confounding transcriptional outcomes, making KL-1 the requisite tool for experiments designed to specifically interrogate SEC integrity and its role in processive elongation.

KL-1 (This Product)

AFF4–P-TEFb disruptor

Selectively disrupts SEC scaffolding without affecting CDK9/CCNT1 levels. Validated in multiple in vivo model-response contexts.

Substitute Risk

CDK9 kinase inhibitors

Broad inhibition of all P-TEFb pools may confound SEC-specific readouts and introduce off-target transcriptional effects.

KL-1 (This Product)

Better-characterized tool compound

Extensive in vivo model-response validation and SEC-specific mechanistic studies support research consistency.

Substitute Risk

KL-2 structural homolog

~2.3× higher biochemical potency but limited in vivo characterization; model-response context may differ.

• [1] Blachly JS, et al. Targeting CDK9 with selective inhibitors or degraders in tumor therapy: an overview of recent developments. Expert Opin Investig Drugs. 2023;32(1):1-16. View Source
• [2] Liang K, et al. Targeting Processive Transcription Elongation via SEC Disruption for MYC-Induced Cancer Therapy. Cell. 2018;175(3):766-779.e17. View Source
• [3] Dawson MA, et al. Inhibition of BET recruitment to chromatin as an effective treatment for MLL-fusion leukaemia. Nature. 2011;478(7370):529-33. View Source

KL-1 Comparative Evidence

AFF4–CCNT1 Inhibition Potency

KL-1 exhibits a dose-dependent inhibitory effect on the AFF4-CCNT1 interaction with a Ki of 3.48 μM, as reported in the seminal Cell publication [1]. Its close structural analog, KL-2, demonstrates a Ki of 1.50 μM in the same assay [1]. While KL-2 is approximately 2.3-fold more potent, KL-1 represents the foundational lead compound from which KL-2 was derived, and it has been more extensively characterized in downstream functional and in vivo assays [2]. Researchers may select KL-1 for its well-documented downstream biological effects or choose KL-2 for applications requiring higher target engagement potency.

AFF4–CCNT1 Inhibition Potency

Head-to-head

KL-1 Ki = 3.48 μM; KL-2 Ki = 1.50 μM (~2.3-fold more potent) in AlphaLISA assay.

Reported biochemical inhibition context; KL-2 shows higher affinity, but KL-1 offers broader model validation.

Cell-free GST-CCNT1/AFF4 peptide interaction assay.

Evidence Dimension	Inhibition of AFF4-CCNT1 protein-protein interaction (Ki)
Target Compound Data	Ki = 3.48 μM
Comparator Or Baseline	KL-2 (SEC inhibitor analog): Ki = 1.50 μM
Quantified Difference	KL-2 is 2.32-fold more potent than KL-1
Conditions	In vitro biochemical assay measuring disruption of cyclin T1-AFF4 interaction.

Why This Matters

This data confirms direct on-target engagement and provides a potency benchmark for selecting between the prototypical SEC inhibitor (KL-1) and its more potent analog (KL-2).

• [1] Liang K, et al. Targeting Processive Transcription Elongation via SEC Disruption for MYC-Induced Cancer Therapy. Cell. 2018;175(3):766-779.e17. View Source
• [2] Dahl N, et al. Therapeutic targeting of transcriptional elongation in diffuse intrinsic pontine glioma. Neuro Oncol. 2021;23(8):1348-1359. View Source

Selective Reduction of AFF1/AFF4

In a study of H3K27M-mutant diffuse intrinsic pontine glioma (DIPG), KL-1 treatment led to a significant prolongation of survival in mice bearing patient-derived xenografts (PDXs) [1]. While specific median survival values are not provided in the abstract, the study explicitly concludes that 'SEC disruption by KL-1 increased therapeutic benefit in vitro and in vivo, supporting a potential therapeutic activity of KL-1 in H3K27M-mutant DIPG' [1]. In contrast, there is no comparable in vivo survival benefit reported for the more potent analog KL-2 in this disease model, positioning KL-1 as the lead molecule for in vivo DIPG research.

Selective Reduction of AFF1/AFF4

Head-to-head

KL-1 reduced AFF1 and AFF4 protein levels without altering CDK9 or CCNT1 in HEK293T cells (western blot).

SEC scaffold disruption selectivity; supports cleaner SEC-specific readouts versus pan-P-TEFb inhibition.

20 μM, 6 h treatment; differentiated from CDK9 inhibitors.

Evidence Dimension	In vivo survival benefit in H3K27M-mutant DIPG PDX model
Target Compound Data	Significantly prolonged animal survival (p<0.05)
Comparator Or Baseline	KL-2 (SEC inhibitor analog): No reported in vivo survival data in DIPG models
Quantified Difference	KL-1 has validated in vivo efficacy; KL-2 lacks comparable published data in this model.
Conditions	Mice bearing H3K27M-mutant DIPG patient-derived xenografts (PDXs).

Why This Matters

For preclinical studies in DIPG or other H3K27M-driven cancers, KL-1 is the empirically validated compound with documented in vivo survival benefit.

• [1] Dahl N, et al. Therapeutic targeting of transcriptional elongation in diffuse intrinsic pontine glioma. Neuro Oncol. 2021;23(8):1348-1359. View Source

Heat Shock Response Attenuation

Treatment of HEK293T cells with KL-1 results in the specific reduction of protein levels of the SEC components AFF1 and AFF4, while levels of CDK9 and CCNT1 remain unchanged [1]. This is a critical differentiating feature from CDK9 inhibitors, which directly inhibit the kinase activity of CDK9 but do not typically alter its protein levels [2]. This selectivity profile confirms that KL-1 acts by dismantling the SEC scaffold rather than by directly inhibiting its enzymatic subunit, providing a cleaner tool for studying SEC-specific biology.

Heat Shock Response Attenuation

Cross-study comparable

KL-1 treatment phenocopied dual AFF1/AFF4 depletion, strongly attenuating heat shock-induced gene expression.

Pharmacological alternative to dual genetic depletion; acute, reversible SEC inhibition.

DLD-1 cells, 42°C heat shock; compared with AID-based depletion.

Evidence Dimension	Effect on SEC component protein levels in HEK293T cells
Target Compound Data	Reduced AFF1 and AFF4 protein levels; no change in CDK9 or CCNT1 levels
Comparator Or Baseline	CDK9 inhibitors (e.g., NVP-2, LDC000067): No direct effect on AFF1/AFF4 protein levels.
Quantified Difference	Qualitative difference in mechanism: scaffold disruption vs. kinase inhibition.
Conditions	HEK293T cell line treated with KL-1.

Why This Matters

This mechanistic specificity allows researchers to isolate the biological consequences of SEC disruption from direct P-TEFb kinase inhibition.

• [1] Liang K, et al. Targeting Processive Transcription Elongation via SEC Disruption for MYC-Induced Cancer Therapy. Cell. 2018;175(3):766-779.e17. View Source
• [2] Blachly JS, et al. Targeting CDK9 with selective inhibitors or degraders in tumor therapy: an overview of recent developments. Expert Opin Investig Drugs. 2023;32(1):1-16. View Source

Survival Benefit in H3K27M-Mutant DIPG Models

KL-1 treatment downregulates MYC and MYC-dependent transcriptional programs in mammalian cells and has been shown to delay tumor progression in mouse xenograft models of MYC-driven cancer [1]. While CDK9 inhibitors are also known to suppress MYC expression [2], KL-1 achieves this through a distinct mechanism of SEC disruption. This differential mechanism of action is critical for experiments designed to dissect the specific contribution of SEC integrity versus CDK9 activity in MYC-driven oncogenesis.

Survival Benefit in H3K27M DIPG Models

Class-level

KL-1 (40 mg/kg IP, 15 d) prolonged survival versus vehicle in orthotopic patient-derived xenograft DIPG model.

Reported survival endpoint context; supports in vivo SEC inhibition model studies.

H3K27M-mutant DIPG PDX; survival prolongation reported.

Evidence Dimension	Suppression of MYC transcriptional programs
Target Compound Data	Downregulates MYC and MYC-dependent transcriptional programs
Comparator Or Baseline	CDK9 inhibitors (e.g., NVP-2, flavopiridol): Also downregulate MYC, but via direct CDK9 kinase inhibition.
Quantified Difference	N/A - Different mechanisms lead to a similar downstream effect.
Conditions	Mammalian cell lines and mouse xenograft models.

Why This Matters

KL-1 provides a complementary tool to CDK9 inhibitors for dissecting the distinct roles of SEC scaffold integrity and P-TEFb kinase activity in MYC-dependent cancers.

• [1] Liang K, et al. Targeting Processive Transcription Elongation via SEC Disruption for MYC-Induced Cancer Therapy. Cell. 2018;175(3):766-779.e17. View Source
• [2] Blachly JS, et al. Targeting CDK9 with selective inhibitors or degraders in tumor therapy: an overview of recent developments. Expert Opin Investig Drugs. 2023;32(1):1-16. View Source

Cellular Apoptosis Induction: KL-1 Increases Apoptosis in DIPG Cells

In H3K27M-mutant DIPG cell lines, treatment with 40 µM KL-1 for 72 hours led to a statistically significant increase in Annexin V-positive cells compared to DMSO control, indicating induction of apoptosis [1]. The study reported a significant increase in apoptotic cells in SF8628 cells (DMSO vs 40 µM KL-1, *P = .0181) and DIPG-007 cells (DMSO vs 20 µM KL-1, *P = .0197; DMSO vs 40 µM KL-1, ****P < .0001) [1]. This pro-apoptotic effect is a key functional readout that distinguishes KL-1 from compounds that merely induce cell cycle arrest. While the more potent analog KL-2 has not been explicitly tested in this DIPG apoptosis model, KL-1's validated pro-apoptotic activity in a therapeutically relevant context supports its use in functional studies.

Evidence Dimension	Induction of apoptosis (Annexin V positivity) in DIPG cells
Target Compound Data	Significant increase in apoptotic cells at 40 µM (SF8628: *P = .0181; DIPG-007: ****P < .0001)
Comparator Or Baseline	KL-2 (SEC inhibitor analog): No published apoptosis data in DIPG cells.
Quantified Difference	KL-1 has validated pro-apoptotic activity; KL-2 lacks comparable data in this model.
Conditions	H3K27M-mutant DIPG cell lines (SF8628, DIPG-007) treated for 72h; assessed by Annexin V flow cytometry.

Why This Matters

KL-1 is the preferred SEC inhibitor for apoptosis-focused studies in DIPG and related H3K27M-mutant cancers due to its validated functional activity.

• [1] Dahl N, et al. Therapeutic targeting of transcriptional elongation in diffuse intrinsic pontine glioma. Neuro Oncol. 2021;23(8):1348-1359. View Source

KL-1 Validated Applications

SEC vs. BRD4 P-TEFb Functions

This is the most empirically supported application for KL-1. Researchers studying the epigenetic dysregulation in H3K27M-mutant DIPG should prioritize KL-1, as it is the only SEC inhibitor with demonstrated in vivo efficacy in prolonging survival in a patient-derived xenograft (PDX) model of this disease [1]. Its ability to suppress tumor cell growth, increase apoptosis, and alter gene expression in DIPG cells makes it an essential tool for dissecting the role of SEC in DIPG pathogenesis and for validating SEC as a therapeutic target [1].

Heat Shock and MYC-Driven Transcription

In studies aimed at understanding the mechanisms of MYC-driven oncogenesis, KL-1 offers a unique tool. While CDK9 inhibitors also suppress MYC, KL-1 achieves this effect by dismantling the SEC scaffold without directly inhibiting CDK9 kinase activity [2]. This allows researchers to perform side-by-side comparisons to elucidate which aspects of MYC-dependent transcription are reliant on SEC complex assembly versus the catalytic activity of P-TEFb. The fact that KL-1 reduces AFF1/AFF4 protein levels but spares CDK9/CCNT1 further reinforces its utility in these mechanistic studies [2].

Preclinical Testing in DIPG and MYC-Driven Cancers

For experiments where a foundational, well-characterized chemical probe for the SEC is required, KL-1 is the appropriate choice. As the original lead compound described in the seminal Cell paper, its downstream effects on Pol II pausing, transcription elongation rates, and cellular phenotypes are more extensively documented than its analog KL-2 [2]. This makes KL-1 the preferred standard for use in functional genomics screens, RNA-seq, and ChIP-seq experiments designed to map the SEC-dependent transcriptome and chromatin landscape [2].

SEC Scaffold Dependency Assays

In medicinal chemistry and drug discovery programs aimed at developing novel SEC inhibitors, KL-1 serves as the essential benchmark. Its Ki of 3.48 μM for disrupting the AFF4-CCNT1 interaction provides a clear target engagement baseline [2]. New chemical entities can be directly compared to KL-1 in the same biochemical and cellular assays to assess improvements in potency, selectivity, and cellular efficacy [2]. Its established mechanism of action and availability from commercial vendors make it a reliable positive control for screening campaigns and lead optimization efforts [2].

Application

Selection Property

Validation Focus

SEC vs. BRD4 P-TEFb functional studies

AFF4–P-TEFb disruption without CDK9/CCNT1 degradation

AFF1/AFF4 protein level reduction by western blot

Heat shock and MYC transcriptional response studies

Acute, reversible SEC inhibition mimicking dual AFF1/AFF4 depletion

Transcriptional run-on assays (PRO-seq), gene expression profiling

H3K27M DIPG model-response studies

In vivo SEC inhibition with reported survival endpoint context

Orthotopic PDX model survival analysis

SEC scaffold dependency profiling in cancer cell lines

SEC-selective PPI disruption without kinase inhibition

Cell viability, colony formation, apoptosis assays

• [1] Dahl N, et al. Therapeutic targeting of transcriptional elongation in diffuse intrinsic pontine glioma. Neuro Oncol. 2021;23(8):1348-1359. View Source
• [2] Liang K, et al. Targeting Processive Transcription Elongation via SEC Disruption for MYC-Induced Cancer Therapy. Cell. 2018;175(3):766-779.e17. View Source